N-(3-chloro-4-methylphenyl)-2-(oxo-8-(p-tolyl)pyrazolo[1,5-d][1,2,4]triazin-1-yl)acetamide
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Overview
Description
N-(3-chloro-4-methylphenyl)-2-(oxo-8-(p-tolyl)pyrazolo[1,5-d][1,2,4]triazin-1-yl)acetamide is a useful research compound. Its molecular formula is C21H18ClN5O2 and its molecular weight is 407.86. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
- Research has explored the synthesis of novel compounds with similar structures, focusing on their crystal structures, Hirshfeld surface analysis, and computational studies. These studies aim to understand the molecular interactions and properties of these compounds, which are crucial for their potential applications in drug design and material science (Sebhaoui et al., 2020).
Biological Activities
- Studies on related compounds have investigated their antimicrobial and anticancer activities. For instance, the synthesis of new heterocycles incorporating antipyrine moiety has been explored for their potential antimicrobial properties (Bondock et al., 2008). Another study focused on antipyrine-based heterocycles for their anticancer and antimicrobial activities, indicating the potential of such compounds in therapeutic applications (Riyadh et al., 2013).
Antioxidant and Anti-inflammatory Activities
- Coordination complexes constructed from pyrazole-acetamide derivatives have been studied for their antioxidant activities, highlighting the potential of these compounds in oxidative stress-related conditions (Chkirate et al., 2019). Additionally, derivatives of N-(3-chloro-4-fluorophenyl) compounds have shown significant anti-inflammatory activity, suggesting their use in developing anti-inflammatory drugs (Sunder & Maleraju, 2013).
Insecticidal Applications
- The synthesis of new bioactive sulfonamide thiazole derivatives has been explored for their potential as insecticidal agents against common agricultural pests (Soliman et al., 2020). This indicates the broader applicability of similar chemical compounds in agriculture for pest control.
Safety and Hazards
Properties
IUPAC Name |
N-(3-chloro-4-methylphenyl)-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18ClN5O2/c1-13-3-6-15(7-4-13)18-10-19-21(29)26(23-12-27(19)25-18)11-20(28)24-16-8-5-14(2)17(22)9-16/h3-10,12H,11H2,1-2H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHRHHALPCAYVJC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN3C=NN(C(=O)C3=C2)CC(=O)NC4=CC(=C(C=C4)C)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.